Cas no 3063-89-6 (Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI))

Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI) structure
3063-89-6 structure
Product Name:Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI)
CAS No:3063-89-6
MF:C18H20Cl2N4S2
MW:427.414198875427
CID:309799
PubChem ID:122789
Update Time:2025-04-19

Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,9,10-anthracenediylbis(methylene) ester, dihydrochloride (9CI)
    • Pseudourea, 2,2'-(9,10-anthrylenedimethylene)bis(2-thio-, dihydrochloride, dihydrate
    • ATPU
    • NSC-56054
    • 2,2'-(9,10-Anthrylenedimethylene)bis(2-thiopseudourea)
    • Anthracene-9,10-diylbis(methylene) dicarbamimidothioate dihydrochloride
    • Anthracene-9,10-diylbis(methylene)dicarbamimidothioatedihydrochloride
    • Carbamimidothioic acid, 9,10-anthracenediylbis(methylene) ester, dihydrochloride
    • 3063-89-6
    • NSC 56054
    • Pseudourea, 2,2'-(9,10-anthrylenedimethylene)bis(-2-thio-, dihydrochloride
    • [10-(carbamimidoylsulfanylmethyl)anthracen-9-yl]methyl carbamimidothioate;dihydrochloride
    • Inchi: 1S/C18H18N4S2.2ClH/c19-17(20)23-9-15-11-5-1-2-6-12(11)16(10-24-18(21)22)14-8-4-3-7-13(14)15;;/h1-8H,9-10H2,(H3,19,20)(H3,21,22);2*1H
    • InChI Key: OTUYGJPXSNDMJM-UHFFFAOYSA-N
    • SMILES: Cl.Cl.S(C(=N)N)CC1C2C=CC=CC=2C(CSC(=N)N)=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 426.051
  • Monoisotopic Mass: 389.066141
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 6
  • Complexity: 404
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150

Experimental Properties

  • Boiling Point: 602.8°Cat760mmHg
  • Flash Point: 318.4°C
  • PSA: 99.74

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